2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol

• IUPAC Name: 2-[2-(dimethylamino)ethyl-methylamino]ethanol
• InChI: InChI=1S/C7H18N2O/c1-8(2)4-5-9(3)6-7-10/h10H,4-7H2,1-3H3
• InChI Key: LSYBWANTZYUTGJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)CCO
• Molecular Formula: C7H18N2O
• DSSTOX Substance ID: DTXSID9044875
• Molecular Weight: 146.23 g/mol
• Physical Description: Liquid
• CAS RN: 2212-32-0

Description

2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol is used as an organic building block in chemical synthesis. It finds applications in various fields such as textile lubricants, polishes, detergents, and in personal care products. In addition to this, it is used as a solvent for the removal of carbon dioxide from the gas stream.

Synthesis Analysis

This compound has been used in the preparation of new iron clusters. The synthesis of novel, symmetrical, tetrasubstituted metallophthalocyanines (cobalt, zinc, and copper) bearing four 2-{2-(dimethylamino)ethylamino}ethoxy units was reported.

Molecular Structure Analysis

The molecular formula of this compound is C7H18N2O. Its molecular weight is 146.23.

Chemical Reactions Analysis

This compound has been used in the preparation of new iron clusters. These include [Fe7O4(O2CPh)11(dmem)2], [Fe7O4(O2CMe)11(dmem)2], and [Fe6O2(OH)4(O2CBut)8(dmem)2].

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a density of 0.9±0.1 g/cm3, boiling point of 207.0±0.0 °C at 760 mmHg, vapour pressure of 0.1±0.8 mmHg at 25°C, enthalpy of vaporization of 51.6±6.0 kJ/mol, flash point of 66.0±19.0 °C, and index of refraction of 1.469.

Scientific Research Applications

• It has been used in peptide chemistry as part of the 2-(diphenylphosphino)ethyl group for carboxyl-protection of amino acids or peptides, offering stability under standard conditions for peptide synthesis and allowing deprotection under mild conditions (Chantreux, Gamet, Jacquier, & Verducci, 1984).

• Its vapor pressures and vaporization enthalpies have been studied, contributing to the understanding of intermolecular hydrogen bonding in ethanolamines (Kapteina, Słowik, Verevkin, & Heintz, 2005).

• In reactions with amino alcohols, it has been shown to readily replace certain groups in silacyclobutanes, forming dimethylaminoethoxy derivatives (Pestunovich, Lazareva, Albanov, Buravtseva, & Gusel'nikov, 2006).

• The compound has been involved in the electrochemical fluorination of amino alcohols, highlighting its potential in chemical synthesis (Takashi, Fukaya, Hayashi, Ono, Nishida, Soloshonok, & Okuhara, 1999).

• It has been part of studies on the dissociation constants of protonated amines in water, contributing to the understanding of chemical properties of amines (Simond, Ballerat-Busserolles, Coulier, Rodier, & Coxam, 2012).

• The compound has been used to study the kinetics of reactions with carbon dioxide, important in environmental and chemical engineering research (Kadiwala, Rayer, & Henni, 2012).

• It plays a role in the synthesis of polymers, as shown in the study of hydrophilic polymers where its sorption properties were investigated (Přádný & Ševčík, 1986).

• It has been utilized in the synthesis of novel polydentate chiral amino alcohols, demonstrating its utility in creating complex organic compounds (Kai, 2012).

Safety and Hazards

The safety information available suggests that one should avoid release to the environment, remove ignition sources, use special care to avoid static electric charges, and avoid open flames and smoking. It is also recommended to evacuate unnecessary personnel, use personal protective equipment as required, and ventilate the area.

Relevant Papers The relevant papers retrieved do not provide additional information beyond what has been mentioned above.

Mechanism of Action

Target of Action

It is structurally similar to 2-dimethylaminoethanol (deanol, dmae), which is a precursor of acetylcholine . Acetylcholine is a neurotransmitter that plays a crucial role in many functions of the body including muscle movement, breathing, heart rate, learning, and memory.

Mode of Action

Given its structural similarity to 2-dimethylaminoethanol (dmae), it may interact with its targets in a similar manner . DMAE is known to increase the production of acetylcholine, a neurotransmitter involved in a variety of functions including muscle movement and memory processes .

Biochemical Pathways

If we consider its structural similarity to dmae, it might be involved in the cholinergic pathway, which is responsible for the synthesis, storage, release, and degradation of acetylcholine .

Pharmacokinetics

Considering its structural similarity to dmae, it might have similar pharmacokinetic properties .

Result of Action

Based on its structural similarity to dmae, it might enhance the production of acetylcholine, thereby potentially improving cognitive function, enhancing memory, and increasing muscle activity .

Biochemical Analysis

Biochemical Properties

2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been used in the preparation of new iron clusters, such as [Fe₇O₄(O₂CPh)₁₁(dmem)₂] and [Fe₆O₂(OH)₄(O₂CBut)₈(dmem)₂] . These interactions suggest that this compound can act as a ligand, binding to metal centers and stabilizing complex structures.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to cause eye and skin irritation, indicating its potential to interact with cellular membranes and proteins . Additionally, its impact on respiratory systems suggests that it can affect cellular respiration and energy production.

Molecular Mechanism

The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound can form hydrogen bonds and electrostatic interactions with amino acid residues in proteins, altering their conformation and activity. It may also inhibit or activate specific enzymes, thereby modulating metabolic pathways and cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation can influence its long-term effects on cellular function. For instance, it has a boiling point of 207°C and a density of 0.904 g/mL at 25°C, indicating its stability under standard laboratory conditions . Prolonged exposure may lead to degradation and reduced efficacy.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit minimal toxicity and beneficial effects on cellular function. At high doses, it can cause adverse effects such as respiratory irritation and skin damage . These threshold effects highlight the importance of dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For example, it can be metabolized by liver enzymes, leading to the formation of metabolites that may have distinct biological activities . Understanding these pathways is crucial for elucidating the compound’s overall impact on cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions facilitate its localization and accumulation in specific cellular compartments. For instance, it may bind to membrane proteins, allowing its transport across cellular membranes and into target tissues .

Subcellular Localization

The subcellular localization of this compound affects its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it could localize to the endoplasmic reticulum or mitochondria, where it can interact with enzymes and other biomolecules involved in metabolic processes .

Q & A

Q1: What is known about the transesterification reaction of 2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol with glycidyl methacrylate?

A1: Research has shown that this compound can undergo unexpected transesterification with glycidyl methacrylate (GMA) in the absence of sodium hydride. [] This reaction yields a product lacking the glycidyl-derived spacer group typically expected from a standard reaction. [] The mechanism of this transesterification is still under investigation, but it presents an interesting case for understanding the reactivity of this tertiary amine. []

Q2: How does the structure of this compound influence its ability to form metal complexes?

A2: The presence of three nitrogen atoms in this compound makes it a tridentate ligand, capable of coordinating to metal ions. [] Studies have shown its effectiveness in forming stable complexes with palladium(II), demonstrating its potential in coordination chemistry and related applications. [] The flexible linkage between the diamino ligand functionality and other moieties allows for conformational adaptability, potentially influencing the stability and properties of the resulting complexes. []

Q3: What is the significance of studying the thermodynamic properties of this compound?

A3: Understanding the thermodynamic properties, such as pKa values, enthalpy, and entropy of this compound, provides valuable insights into its behavior in various chemical processes. [] For instance, its pKa value, a measure of its basicity, influences its interactions with other molecules and its performance in different pH conditions. [] These properties are crucial for evaluating its suitability as a potential absorbent for CO2 capture, as well as understanding its behavior in biological systems. []

Q4: How has this compound been utilized in the synthesis of polynuclear iron clusters, and what makes it a suitable ligand for this application?

A4: this compound, often abbreviated as dmemH, has proven to be a versatile ligand in the synthesis of polynuclear iron clusters, leading to the formation of complexes with diverse core topologies. [] Its flexibility and ability to adopt various binding modes contribute to the formation of these unique structures. [] For example, it has facilitated the synthesis of clusters containing [Fe4(μ3-O)2]8+ butterfly units and [Fe3O3] rings, showcasing its ability to support intricate metal-oxygen frameworks. []

Q5: What role does this compound play in the design and study of magnetic materials?

A5: this compound has been employed as a supporting ligand in the synthesis of {MnIIIGdIII} clusters, which are being investigated for their magnetic properties and potential applications in magnetic refrigeration. [] The ligand's structure influences the arrangement of MnIII and GdIII ions within the cluster, impacting the magnetic exchange interactions between them. [] This, in turn, affects the overall magnetic behavior of the cluster, highlighting the importance of ligand design in tuning the magnetic properties of such materials. []